Cas no 1442-02-0 (Benzoic acid,3-(methylthio)-, ethyl ester)

• Product name: Benzoic acid,3-(methylthio)-, ethyl ester
• CAS No: 1442-02-0
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 178925
• PubChem ID: 245820

Benzoic acid,3-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(methylthio)-, ethyl ester
• ethyl 3-methylsulfanylbenzoate
• 3-Methylmercapto-benzoesaeure-aethylester
• 3-methylsulfanyl-benzoic acid ethyl ester
• AC1L6GQB
• AC1Q64H5
• AR-1I8673
• CTK4C3985
• ethyl 3-(methylsulfanyl)benzoate
• ethyl 3-methylthiobenzoate
• m-Methyl-mercapto-benzoesaeure-aethylester
• NSC58103
• AKOS006316516
• 3-METHYLSULFANYLBENZOIC ACID ETHYL ESTER
• Benzoic acid, 3-(methylthio)-, ethyl ester
• DXATWXQPWLCGPA-UHFFFAOYSA-N
• 1442-02-0
• DTXSID70288919
• NSC-58103

• Inchi： InChI=1S/C10H12O2S/c1-3-12-10(11)8-5-4-6-9(7-8)13-2/h4-7H,3H2,1-2H3
• InChI Key： DXATWXQPWLCGPA-UHFFFAOYSA-N
• SMILES： CCOC(C1C=CC=C(SC)C=1)=O

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 290.8°Cat760mmHg
• Flash Point: 132.6°C
• Refractive Index: 1.55
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives